N-[2-(6-fluoro-1H-indol-1-yl)ethyl]-3-(5-phenyl-1,3-oxazol-2-yl)propanamide

Specification

• Molecular Formula: C22H20FN3O2
• Molecular Weight: 377.4 g/mol
• IUPAC Name: N-[2-(6-fluoroindol-1-yl)ethyl]-3-(5-phenyl-1,3-oxazol-2-yl)propanamide
• Standard InChI: InChI=1S/C22H20FN3O2/c23-18-7-6-16-10-12-26(19(16)14-18)13-11-24-21(27)8-9-22-25-15-20(28-22)17-4-2-1-3-5-17/h1-7,10,12,14-15H,8-9,11,13H2,(H,24,27)
• Standard InChI Key: IDIXVRJKKWXNCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(O2)CCC(=O)NCCN3C=CC4=C3C=C(C=C4)F

Introduction

N-[2-(6-fluoro-1H-indol-1-yl)ethyl]-3-(5-phenyl-1,3-oxazol-2-yl)propanamide is a synthetic compound belonging to the class of indole derivatives. It features a complex molecular structure, including an indole moiety, a propanamide linkage, and an oxazole ring. The presence of fluorine and phenyl groups suggests potential biological activity, making it of interest in medicinal chemistry.

Synthesis and Purification

The synthesis of N-[2-(6-fluoro-1H-indol-1-yl)ethyl]-3-(5-phenyl-1,3-oxazol-2-yl)propanamide involves multi-step organic reactions. Key steps include careful control of reaction conditions such as temperature and solvent choice to optimize yield and purity. Techniques like chromatography are employed for purification at various stages.

Potential Applications

This compound is of interest in pharmacology due to its potential selective activity against specific biological targets, including receptors involved in various disease processes. It may have applications in neuroscience and oncology, given its structural features similar to compounds evaluated for therapeutic potential.

Mechanism of Action

The mechanism of action likely involves interaction with biological targets such as receptors or enzymes. Compounds with indole and oxazole structures can modulate receptor activity, suggesting potential therapeutic benefits.

Research Findings

Preliminary studies indicate significant biological activities for compounds with similar structures. The unique combination of a fluorinated indole and a phenyl oxazole component may confer distinct pharmacological properties, making it a promising candidate for further research in therapeutic applications.